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Compound of Interest

Compound Name: 14,15-EE-5(Z)-E

Cat. No.: B12341540 Get Quote

Essential Safety and Handling Guide for 14,15-
EE-5(Z)-E
For Researchers, Scientists, and Drug Development Professionals: Your immediate guide to

safely handling 14,15-Epoxyeicosa-5(Z)-enoic acid.

This document provides critical safety and logistical information for the handling and disposal of

14,15-EE-5(Z)-E (CAS No.: 519038-92-7), a structural analogue of 14,15-epoxyeicosatrienoic

acid (14,15-EET).[1][2] Adherence to these guidelines is paramount for ensuring a safe

laboratory environment and the integrity of your research.

Core Safety Information
14,15-EE-5(Z)-E is typically supplied as a solution in ethanol, a highly flammable liquid.[3] The

primary hazards are associated with the solvent and the compound's potential for eye irritation.

[3] It is also unstable in the presence of oxygen and direct sunlight, necessitating careful

handling to maintain its viability.[3]

Hazard Classifications:

Flammable Liquids: Category 2 (H225)[3]

Eye Irritation: Category 2 (H319)[3]
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Personal Protective Equipment (PPE)
The proper selection and use of PPE are the first line of defense against exposure and

contamination. The following table summarizes the recommended PPE for handling 14,15-EE-
5(Z)-E.

PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn over the

goggles for additional

protection.[3]

Hand Protection Chemically Resistant Gloves

Wear nitrile gloves. Given the

flammable nature of the

ethanol solvent, ensure gloves

are rated for handling

flammable liquids.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against splashes.

Respiratory Protection
Respirator with appropriate

filter

A respirator with a type ABEK

(EN14387) filter is

recommended to protect

against organic vapors (from

ethanol) and other potential

particulates.[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling 14,15-EE-5(Z)-E. The following workflow

outlines the key phases, from preparation to post-handling procedures.
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1. Preparation:

Ventilation: All handling should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Inert Atmosphere: Due to its instability, transfers and sample removal should occur under an

inert atmosphere, such as argon or nitrogen.[3]

Temperature Control: Keep the bulk of the product at 0°C or below whenever possible during

handling.[3]

Glassware Preparation: All glassware and stainless steel syringe needles must be pre-rinsed

with absolute ethanol and air-dried before use.[3]

2. Handling and Use:

Personal Protective Equipment (PPE): Before handling, ensure all recommended PPE is

correctly worn.

Transfer: When transferring the solution, use appropriate tools like pre-rinsed syringes.

Avoid Contamination: Keep the container tightly sealed when not in use to prevent

contamination and exposure to air and light.

3. Post-Handling:

Decontamination: Wipe down the work area and any equipment used with an appropriate

solvent.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Safe Handling Workflow for 14,15-EE-5(Z)-E
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Preparation

Don PPE

Before Handling

Work in Fume Hood
Prepare Inert Atmosphere

Pre-rinse Glassware

Handling & Use

Goggles & Face Shield
Nitrile Gloves

Lab Coat
Respirator (ABEK Filter)

Post-Handling Storage

If not all used

Transfer under Inert Gas
Keep Cold (<0°C)

Seal Container Promptly

Waste Disposal Decontaminate Work Area
Wash Hands Thoroughly

Segregate Waste
Follow Institutional & Local Regulations

Store at -20°C
Protect from Light & Oxygen
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A flowchart illustrating the key procedural steps for the safe handling of 14,15-EE-5(Z)-E.

Disposal Plan
Proper disposal of 14,15-EE-5(Z)-E and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Liquid Waste: Unused solutions of 14,15-EE-5(Z)-E and contaminated solvents should be

collected in a dedicated, clearly labeled, and sealed hazardous waste container. Due to the

ethanol solvent, this will be classified as flammable liquid waste.

Solid Waste: All disposable PPE (gloves, etc.), absorbent pads, and other contaminated solid

materials should be collected in a separate, clearly labeled, and sealed hazardous waste

container.

Disposal Procedures:

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS) office

and local regulations to confirm the proper disposal classification and procedures.

Labeling: Ensure all waste containers are accurately and clearly labeled with the contents

and associated hazards.

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area

away from ignition sources pending pickup by a certified hazardous waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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